Cas no 2649033-68-9 (1,3-difluoro-2-isocyanato-4-methylbenzene)

• Product Name: 1,3-difluoro-2-isocyanato-4-methylbenzene
• CAS No: 2649033-68-9
• MF: C₈H₅F₂NO
• MW: 169.128208875656
• MDL: MFCD23712237
• CID: 5248609
• PubChem ID: 82814962
• Update Time: 2025-06-24

1,3-difluoro-2-isocyanato-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-difluoro-2-isocyanato-4-methyl-
• 1,3-difluoro-2-isocyanato-4-methylbenzene

• MDL： MFCD23712237
• Inchi： 1S/C8H5F2NO/c1-5-2-3-6(9)8(7(5)10)11-4-12/h2-3H,1H3
• InChI Key： IBDMTFZTDVDTQD-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C(C)C(F)=C1N=C=O

Additional information on 1,3-difluoro-2-isocyanato-4-methylbenzene

Introduction to 1,3-difluoro-2-isocyanato-4-methylbenzene (CAS No. 2649033-68-9)

1,3-difluoro-2-isocyanato-4-methylbenzene, identified by the CAS number 2649033-68-9, is a fluorinated aromatic compound featuring an isocyanate functional group. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and chemical properties. The presence of both fluorine atoms and an isocyanate group makes it a versatile intermediate for synthesizing various bioactive molecules, including potential pharmaceutical agents and specialty chemicals.

The molecular structure of 1,3-difluoro-2-isocyanato-4-methylbenzene consists of a benzene ring substituted with a methyl group at the 4-position, two fluorine atoms at the 1 and 3 positions, and an isocyanate (-NCO) group at the 2-position. This arrangement imparts distinct reactivity and electronic characteristics to the molecule, making it a valuable building block in organic synthesis. The fluorine atoms enhance the lipophilicity and metabolic stability of derived compounds, while the isocyanate group allows for further functionalization via nucleophilic addition reactions.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their role in improving drug efficacy and pharmacokinetic profiles. The incorporation of fluorine into pharmaceutical molecules can lead to increased binding affinity, reduced metabolic degradation, and enhanced bioavailability. Specifically, 1,3-difluoro-2-isocyanato-4-methylbenzene has been explored as a precursor in the synthesis of novel therapeutic agents targeting various diseases. Its isocyanate functionality enables the formation of urea or carbamate derivatives, which are common motifs in drug design.

One of the most promising applications of 1,3-difluoro-2-isocyanato-4-methylbenzene lies in its use as a key intermediate in the development of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is associated with several diseases, including cancer. By modifying the structure of 1,3-difluoro-2-isocyanato-4-methylbenzene, researchers have synthesized compounds that exhibit potent inhibitory activity against specific kinases. These derivatives have shown promise in preclinical studies, highlighting the compound's potential as a pharmacophore.

Another area where 1,3-difluoro-2-isocyanato-4-methylbenzene has demonstrated utility is in the synthesis of antimicrobial agents. The combination of fluorine atoms and an isocyanate group provides a scaffold that can be modified to target bacterial or fungal pathogens. Recent studies have shown that derivatives of this compound exhibit broad-spectrum antimicrobial activity, making them attractive candidates for developing new antibiotics. The ability to fine-tune the electronic properties of the molecule through structural modifications allows for the optimization of antimicrobial efficacy while minimizing toxicity.

The synthesis of 1,3-difluoro-2-isocyanato-4-methylbenzene involves multi-step organic reactions that require precise control over reaction conditions. Typically, it is prepared through fluorination reactions on a methyl-substituted benzene ring followed by conversion of an hydroxyl or amine group into an isocyanate functionality. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to enhance yield and selectivity. These methods are critical for producing high-purity compounds suitable for further derivatization and biological evaluation.

In conclusion,1,3-difluoro-2-isocyanato-4-methylbenzene (CAS No. 2649033-68-9) represents a significant advancement in fluorinated aromatic chemistry with broad applications in pharmaceutical research. Its unique structural features make it an invaluable tool for designing novel bioactive molecules with improved pharmacological properties. As research continues to uncover new synthetic strategies and biological targets,1,3-difluoro-2-isocyanato-4-methylbenzene is poised to play an increasingly important role in drug discovery and development.